Cas no 5365-44-6 (2-Thiophenecarbothioic acid, S-methyl ester)

• Product Name: 2-Thiophenecarbothioic acid, S-methyl ester
• CAS No: 5365-44-6
• MF: C₆H₆OS₂
• MW: 158.241239070892
• CID: 356754
• PubChem ID: 54239856
• Update Time: 2025-04-19

2-Thiophenecarbothioic acid, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbothioic acid, S-methyl ester
• S-methyl thiophene-2-carbothioate
• DTXSID90709979
• 5365-44-6

• Inchi： 1S/C6H6OS2/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3
• InChI Key： QPFXURKQIOKXGR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)SC

Computed Properties

• Exact Mass: 157.98608
• Monoisotopic Mass: 157.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives